2-fluoro-N-(4-((4-(pyridin-2-yl)piperazin-1-yl)methyl)phenyl)benzamide

• IUPAC Name: 2-fluoro-N-[4-[(4-pyridin-2-ylpiperazin-1-yl)methyl]phenyl]benzamide
• InChI: InChI=1S/C23H23FN4O/c24-21-6-2-1-5-20(21)23(29)26-19-10-8-18(9-11-19)17-27-13-15-28(16-14-27)22-7-3-4-12-25-22/h1-12H,13-17H2,(H,26,29)
• InChI Key: FSSVRQLWIJTNJU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F)C4=CC=CC=N4
• Molecular Formula: C23H23FN4O
• Molecular Weight: 390.5 g/mol

Description

2-fluoro-N-(4-((4-(pyridin-2-yl)piperazin-1-yl)methyl)phenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the benzamide family and is known for its unique chemical structure and properties.

Scientific Research Applications

Synthesis and Chemical Properties

Studies on related compounds emphasize the importance of synthesizing novel chemical entities with potential therapeutic applications. For instance, the synthesis of piperazine-1-yl-1H-indazole derivatives, including a compound synthesized through a straightforward process, highlights the ongoing efforts to create novel molecules for medicinal purposes (Balaraju, Kalyani, & Laxminarayana, 2019). Additionally, the synthesis and antimicrobial activity of 1-(benzo[b]thiophen-4-yl)-4-(2-(oxo, hydroxyl, and fluoro)-2-phenylethyl)piperazine derivatives underline the compound's relevance in developing new antimicrobial agents (Mishra & Chundawat, 2019).

Potential Medical Applications

Research on structurally similar compounds demonstrates their potential in treating various diseases. For example, the development of fluorine-18-labeled 5-HT1A antagonists for PET imaging explores the role of these compounds in diagnosing and studying neurological disorders (Lang et al., 1999). Another study using a selective serotonin 1A molecular imaging probe emphasizes its utility in quantifying receptor densities in Alzheimer's disease patients, showcasing the compound's application in understanding and potentially treating neurodegenerative diseases (Kepe et al., 2006).

Biological Activity and Mechanisms of Action

The exploration of thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors illustrates the compound's potential in addressing infectious diseases, highlighting its antimicrobial properties (Jeankumar et al., 2013). Similarly, the study of antimycobacterial activity of some synthesized fluorinated benzothiazolo imidazole compounds reveals the broad scope of research into developing new treatments for bacterial infections (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).